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Compound of Interest

Compound Name: PSB-16133 sodium

Cat. No.: B15570692

Get Quote

Technical Support Center: PSB-16133
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the use of PSB-16133, a potent P2Y4 receptor antagonist. The

following sections offer troubleshooting advice and frequently asked questions to help optimize

your experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is PSB-16133?

PSB-16133 is a potent and selective antagonist for the UTP-activated P2Y4 receptor, with a

reported IC50 value of 233 nM.[1][2] It is believed to function as an allosteric antagonist.[1][2]

PSB-16133 is supplied as a sodium salt with the chemical formula C28H21N2NaO5S2.[1]

While it shows high potency for the P2Y4 receptor, it's worth noting that it may also exhibit

antagonist activity at other P2Y receptors, including P2Y1, P2Y2, P2Y6, and P2Y12.[3]

Q2: What is the signaling pathway of the P2Y4 receptor?
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The P2Y4 receptor is a G protein-coupled receptor (GPCR) that primarily couples to Gq

proteins.[4][5] Upon activation by its endogenous agonist, uridine-5'-triphosphate (UTP), the Gq

protein activates phospholipase C (PLC).[4][6] PLC then hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into two secondary messengers: inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the

release of stored intracellular calcium (Ca2+), which is a key signaling outcome for this

receptor.[4][6]

Q3: How does sodium concentration affect the inhibitory activity of PSB-16133 on the P2Y4

receptor?

Currently, there is no direct published research specifically investigating the optimal sodium

concentration for maximal P2Y4 inhibition by PSB-16133. However, the activity of GPCRs can

be influenced by the ionic composition of the assay buffer. In the broader context of purinergic

signaling, sodium levels have been shown to play a role in the function of related receptors like

the P2Y2 receptor, particularly in regulating sodium channels.[7][8] Therefore, it is plausible

that sodium concentration could modulate the conformation of the P2Y4 receptor or the binding

of its antagonists. Empirical testing is recommended to determine the optimal sodium

concentration for your specific experimental system.

Troubleshooting Guide
Issue: Suboptimal inhibition of the P2Y4 receptor by PSB-16133.

If you are observing lower than expected potency of PSB-16133 in your experiments, the

sodium concentration of your assay buffer could be a contributing factor. This guide provides a

systematic approach to investigate and optimize the sodium concentration for your assay.

Step 1: Experimental Design to Test Sodium
Concentration
The first step is to design an experiment to measure the potency (IC50) of PSB-16133 across a

range of sodium concentrations. A calcium mobilization assay is a suitable method, as it directly

measures the downstream signaling of the P2Y4 receptor.

Experimental Workflow for Sodium Concentration Optimization
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Preparation

Assay

Data Analysis

Prepare P2Y4-expressing cells

Pre-incubate cells with PSB-16133 in different [Na+] buffers

Prepare assay buffers with varying [Na+] Prepare serial dilutions of PSB-16133

Stimulate cells with UTP (agonist)

Measure intracellular calcium response

Generate dose-response curves for each [Na+]

Calculate IC50 values

Compare IC50 values to determine optimal [Na+]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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